Cas no 2172157-08-1 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• CAS No: 2172157-08-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6012078
• PubChem ID: 165528461
• Update Time: 2025-06-12

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid
• 2172157-08-1
• EN300-1495074
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-29(16-18(2)25(31)32)24(30)14-15-27(3,4)28-26(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,5,14-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： GYXDDZOPRNYJEQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid

Introduction to 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid (CAS No. 2172157-08-1)

The compound 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid, identified by its CAS number 2172157-08-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of functional groups such as the N-ethyl moiety, fluorenylmethoxycarbonyl (Fmoc) protection group, and a polyamine backbone, positions it as a versatile intermediate in the synthesis of bioactive molecules.

Recent research in medicinal chemistry has highlighted the importance of Fmoc-amino acids and related derivatives in the development of peptide mimetics and peptidomimetics. The presence of the fluorenylmethoxycarbonyl group not only enhances the stability of the compound during synthetic procedures but also facilitates its incorporation into more complex molecular architectures. This has been particularly valuable in the design of protease inhibitors and other enzyme-targeting agents, where structural rigidity and specific binding interactions are critical.

The 3-N-ethyl substituent in the molecule contributes to its overall solubility and metabolic stability, making it an attractive candidate for further derivatization. Studies have demonstrated that modifications at this position can significantly influence pharmacokinetic properties, including bioavailability and half-life. Such insights are increasingly relevant in drug discovery pipelines, where optimizing these parameters is essential for translating promising leads into viable therapeutics.

In parallel, the growing interest in fluorene-based scaffolds has opened new avenues for exploring their applications in medicinal chemistry. The unique electronic properties of fluorene derivatives make them useful in developing photopharmacological agents—compounds that combine photoregulation with traditional pharmacological activity. The incorporation of such motifs into molecules like 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid could lead to novel therapeutic strategies targeting diseases with a photosensitizing component.

The structural motif of this compound also bears resemblance to certain natural product derivatives known for their biological activity. For instance, modifications involving the 4-methylpentanamido and 2-methylpropanoic acid portions suggest potential interactions with biological targets such as kinases or G-protein coupled receptors (GPCRs). Recent computational studies have shown that such structural features can modulate binding affinities and selectivity profiles, which are pivotal factors in drug design.

Moreover, advances in synthetic methodologies have enabled more efficient access to complex molecules like this one. Techniques such as solid-phase peptide synthesis (SPPS) combined with Fmoc chemistry have streamlined the preparation of derivatives for structural exploration. This has accelerated the discovery process, allowing researchers to rapidly screen libraries of compounds for biological activity. The availability of well-defined intermediates like 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylpropanoic acid thus serves as a cornerstone for innovative drug development initiatives.

The broader implications of this compound extend beyond its immediate applications in drug synthesis. Its molecular framework exemplifies how combining diverse chemical entities can yield novel materials with tailored properties. This approach aligns with emerging trends in materials science, where interdisciplinary collaboration between chemistry, biology, and engineering is driving breakthroughs across multiple sectors.

As research continues to uncover new biological pathways and therapeutic targets, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes them valuable tools for both academic investigation and industrial development. Future studies may explore its potential as a building block for next-generation therapeutics or as a precursor to more specialized derivatives designed for specific disease indications.